Cas no 34000-29-8 ((2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CAS No: 34000-29-8
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1461357
• PubChem ID: 5331295
• Update Time: 2025-05-22

(2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-, (2E)-
• 2-hydroxy-4'-methoxychalcone
• (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• NSC 91850
• F0013-0895
• CHEMBL241862
• 3327-24-0
• (E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• SCHEMBL2807599
• AKOS001075364
• NCGC00090578-01
• VU0008664-4
• DTXSID701345759
• AB-0721
• MLS000438984
• 34000-29-8
• MFCD00016447
• T72315
• cid_5331295
• HMS2206A21
• NSC 19030
• AB00075790-01
• 1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• trans-2a(2)-Hydroxy-4-methoxychalcone
• Z57101040
• BDBM76395
• NXBNYUSXDBHELA-DHZHZOJOSA-N
• 4-Methoxy-2'-hydroxychalcone
• 2'-Hydroxy-4-methoxychalcone
• SMR000113000
• J-501813
• Q63398187
• (E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• 1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• STK863551

• MDL： MFCD00016447
• Inchi： 1S/C16H14O3/c1-19-13-9-6-12(7-10-13)8-11-16(18)14-4-2-3-5-15(14)17/h2-11,17H,1H3/b11-8+
• InChI Key： NXBNYUSXDBHELA-DHZHZOJOSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

(2E)-1-(2-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-En-1-One

Introduction to (2E)-1-(2-Hydroxyphenyl)-3-(4-Methoxyphenyl)Prop-2-En-1-One

Cas No 34000-29-8 is a unique organic compound with the IUPAC name (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one. This compound belongs to the class of chalcones, which are α,β-unsaturated ketones commonly found in plants and known for their diverse biological activities. The molecule features a conjugated enone system, which contributes to its stability and reactivity. Recent studies have highlighted its potential in various fields, including pharmacology, food science, and cosmetics.

Chemical Structure and Properties

The structure of (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one consists of two aromatic rings connected by a conjugated enone group. The hydroxyl group at position 2 of the phenyl ring and the methoxy group at position 4 of the other phenyl ring introduce hydrophilic properties, enhancing its solubility in polar solvents. This compound exhibits a strong UV absorption due to the conjugated system, making it useful in sunscreens and light-sensitive applications.

Biological Activity and Applications

Recent research has demonstrated that Cas No 34000-29-8 possesses significant antioxidant and anti-inflammatory properties. In vitro studies have shown that it can scavenge free radicals and inhibit enzymes like cyclooxygenase (COX), which are involved in inflammation. These findings suggest potential applications in the development of natural anti-inflammatory agents for pharmaceuticals.

In addition to its biological activities, this compound has been explored for its role in food science. It is naturally present in certain fruits and beverages, contributing to their flavor and aroma profiles. Studies have shown that it can enhance the sensory properties of food products while also acting as a natural preservative due to its antioxidant properties.

Synthesis and Isolation Methods

The synthesis of (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one typically involves condensation reactions between aromatic aldehydes and ketones under specific conditions. Recent advancements in green chemistry have led to the development of eco-friendly methods using microwave-assisted synthesis or enzymatic catalysis. These methods not only improve yield but also reduce environmental impact.

Isolation from natural sources has also been a focus of recent studies. Researchers have identified this compound in various plant species, particularly in the genus *Artemisia* and *Ziziphus*. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have enabled efficient isolation and characterization of this compound from complex matrices.

Future Prospects and Research Directions

The growing interest in natural products for therapeutic applications has positioned Cas No 34000-29-8 as a promising candidate for further exploration. Ongoing research is focused on understanding its molecular mechanisms of action, particularly in relation to cancer treatment. Preclinical studies suggest that it may inhibit tumor growth by modulating key signaling pathways, such as NF-kB and MAPK.

Moreover, there is increasing interest in exploiting this compound's photoprotective properties for use in cosmetics. Formulations incorporating (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one are being developed to provide UV protection without the adverse effects associated with synthetic sunscreen agents.

In conclusion, Cas No 34000-29-8, or (2E)-1-(2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, is a versatile compound with a wide range of applications across different industries. Its unique chemical structure, combined with recent advances in synthesis and biological research, positions it as a valuable molecule for future innovations in health, food, and cosmetics.